3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide

• IUPAC Name: 3-[1-[(2,3-difluorophenyl)methyl]piperidin-3-yl]-N-[(2,4-dimethoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C24H30F2N2O3/c1-30-20-10-9-18(22(13-20)31-2)14-27-23(29)11-8-17-5-4-12-28(15-17)16-19-6-3-7-21(25)24(19)26/h3,6-7,9-10,13,17H,4-5,8,11-12,14-16H2,1-2H3,(H,27,29)
• InChI Key: OCBUWBINQMKCHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CC3=C(C(=CC=C3)F)F)OC
• Molecular Formula: C24H30F2N2O3
• Molecular Weight: 432.5 g/mol

Description

3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide, also known as DFP-10825, is a small molecule drug that has been developed for the treatment of various types of cancer. It belongs to the class of compounds called piperidines and acts as a potent inhibitor of the protein kinase CK2.

Mechanism of Action

3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide acts as a potent inhibitor of the protein kinase CK2, which is a key regulator of cellular signaling pathways involved in cell proliferation, survival, and apoptosis. By inhibiting CK2, 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide disrupts these pathways and induces cell death in cancer cells.
Biochemical and Physiological Effects:
3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis, which is the process by which tumors develop new blood vessels to support their growth. In addition, 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has been shown to enhance the efficacy of other anti-cancer drugs when used in combination.

Advantages and Limitations for Lab Experiments

One advantage of 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide is its potent anti-proliferative activity against a wide range of cancer cell lines. However, one limitation is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide. One area of interest is the development of more potent and selective inhibitors of CK2. Another area of interest is the investigation of 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide in combination with other anti-cancer drugs to enhance their efficacy. Finally, there is also interest in exploring the potential of 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide as a therapeutic agent for other diseases, such as neurodegenerative disorders.

Synthesis Methods

3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide can be synthesized using a multi-step synthetic procedure. The first step involves the preparation of 2,3-difluorobenzylamine, which is then reacted with 3-piperidinylpropanol to form the intermediate compound. This intermediate is then reacted with 2,4-dimethoxybenzaldehyde to give the final product, 3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide.

Scientific Research Applications

3-[1-(2,3-difluorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has been extensively studied for its potential as an anti-cancer agent. In vitro studies have shown that it has potent anti-proliferative activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer. It has also been shown to inhibit tumor growth in animal models of cancer.